N-(2,5-dimethylphenyl)-N'-(2-phenoxyethyl)malonamide

• IUPAC Name: N'-(2,5-dimethylphenyl)-N-(2-phenoxyethyl)propanediamide
• InChI: InChI=1S/C19H22N2O3/c1-14-8-9-15(2)17(12-14)21-19(23)13-18(22)20-10-11-24-16-6-4-3-5-7-16/h3-9,12H,10-11,13H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: NYOXVWBJMXMNGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CC(=O)NCCOC2=CC=CC=C2
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves intricate chemical processes. For instance, the synthesis of N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide, which shares some structural similarities, was achieved through specific reactions and its structure determined by X-ray crystallography (Al-Hourani et al., 2016).

Molecular Structure Analysis

Analyzing the molecular structure of such compounds is crucial. For example, the structure of 2-[N-(2,3-Dimethylphenyl)carbamoyl]benzenesulfonamide was stabilized by extensive intra- and intermolecular hydrogen bonds, showing the importance of such interactions in defining the molecular architecture (Siddiqui et al., 2008).

Chemical Reactions and Properties

Understanding the chemical reactions and properties of these compounds is essential. The synthesis of N,N´-dimethyl-N,N´-dioctyl-2,(2´-hexyloxyethyl) malonamide, a structurally related compound, involves specific reactions and its properties were analyzed under various conditions, highlighting the complex nature of such compounds (Patil et al., 2013).

Physical Properties Analysis

The physical properties of similar compounds have been studied extensively. For instance, the crystal structure of Hydroxyimino(N, N’-dimethyl)malonamide was determined by single-crystal X-ray diffraction, revealing insights into its physical characteristics (Hall et al., 1977).

Chemical Properties Analysis

Analyzing the chemical properties of these compounds is critical. For example, the investigation of the malonic acid diamide analogues for their radical scavenging activity provides valuable information on their chemical behavior and potential applications (Patil et al., 2015).